Cas no 57959-48-5 (Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester)

• Product Name: Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester
• CAS No: 57959-48-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 343655
• PubChem ID: 533709
• Update Time: 2025-05-20

Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester
• ethyl 2,2-dimethyl-3-oxopentanoate
• SCHEMBL2443587
• D84374
• 57959-48-5
• MFCD16077047
• 2,2-Dimethyl-3-oxopentanoic acid, ethyl ester
• Ethyl 2,2-dimethyl-3-oxopentanoate #
• WIOMWIBESRUZSR-UHFFFAOYSA-N
• AKOS010952368
• DTXSID30336425

• Inchi： 1S/C9H16O3/c1-5-7(10)9(3,4)8(11)12-6-2/h5-6H2,1-4H3
• InChI Key： WIOMWIBESRUZSR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)C(CC)=O)=O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester

Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester (CAS No. 57959-48-5): A Comprehensive Overview

Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester, with the CAS number 57959-48-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, also known as ethyl 3-oxo-2,2-dimethylpentanoate, belongs to the class of esters and exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester consists of a five-carbon chain with a carboxylate ester group at one end and a keto group at the third carbon. The presence of two methyl groups at the second carbon enhances its stability and reactivity, making it a versatile building block in organic synthesis. This compound's ability to undergo various chemical transformations under controlled conditions has made it an attractive subject for researchers exploring new synthetic pathways.

In recent years, the interest in Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester has been fueled by its potential applications in the development of novel pharmaceuticals and agrochemicals. The compound's structural features suggest that it could serve as a precursor for more complex molecules with biological activity. For instance, its ketoester functionality can be modified through various reactions such as reduction, oxidation, or nucleophilic addition, allowing for the creation of diverse chemical entities.

One of the most compelling aspects of Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester is its role in the synthesis of bioactive compounds. Researchers have been exploring its utility in the development of new drugs targeting various therapeutic areas. For example, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways. The ability to fine-tune its structure through chemical modifications opens up possibilities for designing molecules with enhanced selectivity and reduced side effects.

The synthesis of Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of acetone with diethyl malonate followed by reduction and esterification steps. These reactions highlight the compound's versatility as a synthetic intermediate and underscore its importance in modern organic chemistry.

Recent advancements in catalytic processes have further enhanced the efficiency of synthesizing Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester. Transition metal catalysts, in particular, have been employed to facilitate key transformations with high selectivity and yield. Such improvements not only streamline the synthesis but also make the process more environmentally friendly by reducing waste and energy consumption.

Beyond its synthetic significance, Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester has also been studied for its potential role in materials science. Its unique chemical properties make it a candidate for developing new polymers and coatings with improved durability and functionality. The ability to incorporate this compound into polymer backbones could lead to materials with enhanced mechanical strength and thermal stability.

The biological activity of derivatives of Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester has been a focal point of research in medicinal chemistry. Studies have shown that certain modifications to its structure can significantly alter its pharmacological profile. For instance, introducing hydroxyl or amino groups can enhance binding affinity to biological targets such as enzymes and receptors. This flexibility underscores the compound's potential as a scaffold for drug discovery efforts.

In conclusion, Pentanoic acid, 2,2-dimethyl-3-oxo-, ethyl ester (CAS No. 57959-48-5) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new bioactive molecules. As advancements continue to emerge in catalytic processes and drug discovery methodologies, the importance of this compound is expected to grow even further.